Cas no 112881-51-3 (pytpy)

• Product Name: pytpy
• CAS No: 112881-51-3
• MF: C₂₀H₁₄N₄
• MW: 310.35196352005
• MDL: MFCD00932037
• CID: 1203810
• PubChem ID: 253660823
• Update Time: 2025-04-20

pytpy Chemical and Physical Properties

Names and Identifiers

• 2,2':6',2''-Terpyridine, 4'-(4-pyridinyl)-
• 2,6-dipyridin-2-yl-4-pyridin-4-ylpyridine
• 4'-(4'''-PYRIDYL)-2,2':6',2''-TERPYRIDINE
• 4'-(4-Pyridyl)-2,2':6',2''-terpyridine
• 2,​2':6',​2''-​Terpyridine, 4'-​(4-​pyridinyl)​-
• 2,2':6',2''-Terpyridine,4'-(4-pyridinyl)
• 4'-(4'''-pyridine)-2,2':6',2''-terpyridine
• 4'-pyridin-4-yl-[2,2',6',2"]terpyridine
• 4'-(4-pyridinyl)-2,2':6',2''-Terpyridine
• BCP20481
• AK192592
• P2202
• 2,2':4',4'':6',2'''-Quaterpyridine
• 4'-(pyridin-4-yl)-2,2':6',2''-terpyridine
• pytpy
• MFCD00932037
• DTXSID10465944
• 6-(PYRIDIN-2-YL)-4-(PYRIDIN-4-YL)-2,2'-BIPYRIDINE
• YSWG227
• CS-0085807
• AKOS026671300
• A921326
• C71424
• SCHEMBL9227622
• J-400399
• 112881-51-3
• DS-10057

• MDL： MFCD00932037
• Inchi： 1S/C20H14N4/c1-3-9-22-17(5-1)19-13-16(15-7-11-21-12-8-15)14-20(24-19)18-6-2-4-10-23-18/h1-14H
• InChI Key： DPPKPCLKZOLTMB-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CN=2)=CC(C2C=CN=CC=2)=CC=1C1C=CC=CN=1

Computed Properties

• Exact Mass: 310.12200
• Monoisotopic Mass: 310.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6
• XLogP3: 2.7

Experimental Properties

• Color/Form: No data available
• Density: 1.202±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 221.0 to 226.0 deg-C
• Boiling Point: 482.5±40.0 °C at 760 mmHg
• Flash Point: 214.4±20.3 °C
• Solubility: Slightly soluble (2 g/l) (25 º C),
• PSA: 51.56000
• LogP: 4.26760
• λmax: 324(neat)(lit.)

pytpy Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines